Cas no 390817-03-5 (2-Octenoic acid, 4-(cyclohexylmethylene)-7-oxo-, ethyl ester, (2E)-)

• Product name: 2-Octenoic acid, 4-(cyclohexylmethylene)-7-oxo-, ethyl ester, (2E)-
• CAS No: 390817-03-5
• MF: C₁₇H₂₆O₃
• Molecular Weight: 278.386545658112
• CID: 1501121

2-Octenoic acid, 4-(cyclohexylmethylene)-7-oxo-, ethyl ester, (2E)- Properties

Names and Identifiers

• 2-Octenoic acid, 4-(cyclohexylmethylene)-7-oxo-, ethyl ester, (2E)-

• Inchi： 1S/C17H26O3/c1-3-20-17(19)12-11-16(10-9-14(2)18)13-15-7-5-4-6-8-15/h11-13,15H,3-10H2,1-2H3/b12-11+,16-13?
• InChIKey： MLIQFOQILTYBJH-BSCOLERSSA-N
• SMILES： C(OCC)(=O)/C=C/C(=CC1CCCCC1)CCC(=O)C

Computed Properties

• 精确分子量: 278.18828

Experimental Properties

• Density: 1.037±0.06 g/cm3(Predicted)
• Boiling Point: 414.8±28.0 °C(Predicted)
• PSA: 43.37